Cas no 69926-30-3 (4-Nitro-1H-benzimidazole)

• Product Name: 4-Nitro-1H-benzimidazole
• CAS No: 69926-30-3
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 853176
• Update Time: 2023-08-02

4-Nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,7-nitro-(9CI)
• 4-Nitrobenzimidazole
• 7-nitro-1H-benzo[d]imidazole
• 4-Nitro-1H-benzimidazole
• 1H-Benzimidazole, 4-nitro-
• Benzimidazole, 4-nitro-
• 4(7)-Nitrobenzimidazole
• 4-nitro-1H-benzo[d]imidazole
• 1H-Benzimidazole,7-nitro-
• NEJMFSBXFBFELK-UHFFFAOYSA-N
• 4-Nitro-1H-benzoimidazole
• 4-nitro-1H-1,3-benzodiazole
• 7-nitrobenzimidazole
• 4-nitro-benzimidazole
• Oprea1_779086
• 1H-Benzimidazole, 7-nitro-
• Benzimidazole, 4(or 7)-nitro-
• FCH917040
• BDBM50

• Inchi： 1S/C7H5N3O2/c11-10(12)6-3-1-2-5-7(6)9-4-8-5/h1-4H,(H,8,9)
• InChI Key： NEJMFSBXFBFELK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Topological Polar Surface Area: 74.5